Cas no 106200-65-1 (4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester)
106200-65-1 structure
Product Name:4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
CAS No:106200-65-1
MF:C10H11NO2S
MW:209.26484131813
CID:1097782
PubChem ID:13569040
Update Time:2025-04-20
4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
- ethyl 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
- SCHEMBL4474896
- DA-33852
- 106200-65-1
-
- Inchi: 1S/C10H11NO2S/c1-3-13-10(12)8-6-9-7(11(8)2)4-5-14-9/h4-6H,3H2,1-2H3
- InChI Key: AEJXITOKGFWLME-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C=C(C(=O)OCC)N2C
Computed Properties
- Exact Mass: 209.05113
- Monoisotopic Mass: 209.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 59.5Ų
Experimental Properties
- PSA: 31.23
- LogP: 2.41650
4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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